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Compound of Interest

Compound Name: 4-(Methyilthio)aniline

Cat. No.: B085588

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of 4-(Methylthio)aniline, a versatile
chemical intermediate. Known by several synonyms, including 4-Aminothioanisole and p-
Thioanisidine, this compound serves as a crucial building block in various synthetic
applications, particularly in the fields of medicinal chemistry and materials science. This
document outlines its chemical properties, spectroscopic data, a detailed experimental protocol
for its synthesis, and its applications, with a focus on its relevance to drug development.

Chemical Identity and Synonyms

4-(Methylthio)aniline is an aromatic amine and an aryl sulfide.[1] A comprehensive list of its
synonyms and identifiers is provided below for clear identification and cross-referencing in
research and procurement.
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Identifier Type Value

IUPAC Name 4-methylsulfanylaniline[1]

CAS Number 104-96-1[2]

EC Number 203-256-3[1]

Molecular Formula C7H9NS[2]

Molecular Weight 139.22 g/mol [1][2]

InChl Key YKFROQCFVXOUPW-UHFFFAOYSA-N
SMILES CSclccec(N)ecl

MDL Number MFCDO00007889

Beilstein/REAXYS 774506

A list of common synonyms includes:

4-(Methylmercapto)aniline

* 4-Aminothioanisole[3]
 p-Thioanisidine[1][3]

* p-(Methylthio)aniline[1][4]

e 4-(Methylsulfanyl)phenylamine[4]
e 1-Amino-4-(methylthio)benzenel[4]
e Benzenamine, 4-(methylthio)-[1]
e p-Aminophenyl methyl sulfide[1]

Physicochemical Properties

The physical and chemical properties of 4-(Methylthio)aniline are summarized in the table
below. These properties are essential for its handling, storage, and application in experimental
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settings.
Property Value
Light yellow to orange or brown-red clear
Appearance o
liquid[3][5]
Odor Stench[6]
Physical State Liquid[3][6]

Boiling Point

272-273 °CJ[6]

Density

1.119 g/mL at 25 °C

Refractive Index (n20/D)

1.639

Flash Point

>110 °C (>230 °F)[6]

Purity

>97%[2], >98.0% (GC)[3]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 4-

(Methylthio)aniline.

Spectroscopic Technique

Data Summary

Spectra available, typically showing signals for

1H NMR the methyl protons, aromatic protons, and amine
protons.[1]
Spectra available, showing characteristic peaks
13C NMR for the methyl carbon and the aromatic carbons.

[1]

Mass Spectrometry (MS)

GC-MS data is available, with a molecular ion

peak corresponding to its molecular weight.[1][7]

Infrared (IR) Spectroscopy

FTIR spectra are available, showing
characteristic absorption bands for N-H

stretching of the amine and C-S stretching.[1][8]
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Synthesis of 4-(Methylthio)aniline

4-(Methylthio)aniline can be synthesized through various routes. A common laboratory-scale
synthesis involves the reduction of 4-nitrothioanisole.[9]

This protocol details a general procedure for the synthesis of 4-(Methylthio)aniline via the
reduction of 4-nitrothioanisole using sodium borohydride.[9]

Materials:

4-Nitrothioanisole (1-methylthio-4-nitro-benzene)
e Sodium borohydride (NaBHa)

o Water (distilled)

o Diethyl ether or dichloromethane

e Anhydrous sodium sulfate (Na2S0a4)

» Round-bottom flask

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve 4-nitrothioanisole in water at room temperature (20°C)
under an inert atmosphere (e.g., nitrogen or argon).[9]

 To this solution, add a freshly prepared aqueous solution of sodium borohydride (NaBHa)
portion-wise while stirring.[9] Maintain the inert atmosphere.

» Monitor the reaction progress using a suitable technique, such as thin-layer chromatography
(TLC) or UV-Vis spectrophotometry by observing the disappearance of the 4-nitrothioanisole
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spot/peak.

Once the reaction is complete, quench the reaction by the careful addition of water.

Extract the product from the aqueous mixture with diethyl ether or dichloromethane (3x
volumes).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the organic solution using a rotary evaporator to yield
the crude 4-(Methylthio)aniline.

The product can be further purified by vacuum distillation if necessary.
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Synthesis of 4-(Methylthio)aniline

Reactants

4-Nitrothioanisole Sodium Borohydride (NaBH4)

Reactiovn Steps

Dissolve 4-Nitrothioanisole
in water under inert atmosphere

Add NaBH4 solution
@, Extract, Dry, Con@

Product

4-(Methylthio)aniline

Click to download full resolution via product page
Caption: Workflow for the synthesis of 4-(Methylthio)aniline.

Applications in Drug Development and Research

4-(Methylthio)aniline is a valuable building block in organic synthesis, particularly for the
development of pharmaceuticals and other biologically active compounds.

» Intermediate in Pharmaceutical Synthesis: Its structure, featuring both an amine and a
methylthio group, allows for a variety of chemical transformations. The amino group can be
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readily diazotized or acylated, while the methylthio group can be oxidized to sulfoxide or
sulfone, providing access to a wide range of derivatives. These derivatives are often
explored for their potential biological activities. For instance, it can be a precursor for
compounds used in the synthesis of angiotensin Il antagonists, which are crucial in
managing hypertension.[10]

o Precursor for Biologically Active Molecules: It serves as a starting material for the synthesis
of various heterocyclic compounds that are known to possess medicinal properties. The
aniline moiety is a common feature in many drug molecules, and the methylthio group can
influence the pharmacokinetic and pharmacodynamic properties of the final compound.

» Dye Industry: Historically and currently, 4-(Methylthio)aniline and its derivatives are
important components in the synthesis of azo dyes.[11]

The following diagram illustrates the logical relationship of 4-(Methylthio)aniline as a building
block in the synthesis of more complex, potentially bioactive molecules.

Role of 4-(Methylthio)aniline in Synthesis

4-(Methylthio)aniline

Amine Group
Modification
(e.g., Acylation, Diazotization)

Sulfur Group
Modification
(e.g., Oxidation)

Functionalized Intermediate

Complex Bioactive Molecule
(e.g., Pharmaceutical, Agrochemical)

Click to download full resolution via product page
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Caption: Logical flow from 4-(Methylthio)aniline to complex molecules.

Safety and Handling

4-(Methylthio)aniline is classified as a hazardous substance and requires careful handling.

e Hazards: It is harmful if swallowed, in contact with skin, or if inhaled.[3] It causes skin and
serious eye irritation.[1] It may also cause respiratory irritation.[1] The substance is noted to
have a strong, unpleasant odor (stench).[6]

o Personal Protective Equipment (PPE): When handling this chemical, appropriate personal
protective equipment should be worn, including chemical safety goggles, gloves, and a lab
coat.[6] Work should be conducted in a well-ventilated area or a fume hood.[6]

o Storage: Store in a cool, dry, and well-ventilated place in tightly sealed containers.[3][6] It is
sensitive to air and light and should be stored under an inert gas.[3][12]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.[6]

This guide provides a foundational understanding of 4-(Methylthio)aniline for professionals in
research and drug development. For more detailed information, always refer to the latest
Safety Data Sheet (SDS) and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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